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Compound Focus: Celastrol

CAS No.: 34157-83-0

Cat. No.: S548363

The table below summarizes key findings from preclinical studies on celastrol's synergistic interactions with

other drugs.

o Proposed .
. Key Findings on . Experimental
Combined Drug Cancer Type Mechanisms of
Synergy Models
Synergy
Lapatinib [1] Breast Cancer Enhanced growth  Increased caspase-  In vitro (MDA-
inhibition of 9 and caspase-3 MB-453 cells)
HER2- activity; reduced
overexpressing HER2, p-HERZ2, p-
cells. Akt, and p-ERK1/2
signaling. [1]
Erlotinib [1] Lung Cancer Synergistically Induced apoptosis In vitro and in
induced cell and cell cycle Vvivo
death. arrest; inhibited the

Akt/mTOR signaling
pathway. [1]
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Combined Drug

Erastin [2]

Sorafenib [2]

Various
Chemotherapeutics

[1] [3]

Cancer Type

Non-Small Cell
Lung Cancer,
Hepatocellular
Carcinoma
(HCC)

Hepatocellular
Carcinoma
(HCC)

Multiple Cancers
(e.g., Leukemia,
Myeloma)

Key Findings on
Synergy

Synergistically
induced cell
death; enhanced
ferroptosis.

Enhanced
anticancer effect.

Overcame
multidrug

resistance (MDR);

synergistically
induced
apoptosis.

Detailed Experimental Protocols

Proposed .
Experimental

Mechanisms of
Models

Synergy

Reduced
glutathione (GSH)
levels; regulated
GSTML1 expression;

In vitro
(HepG2 cells)

increased lipid
peroxidation and
iron accumulation.

[2]

Promoted In vitro
ferroptosis. [2]

Inhibited P- In vitro
glycoprotein (P-gp)

drug efflux;

downregulated NF-
KB and STAT3
signaling pathways.

[1] [3]

For researchers looking to replicate or build upon these findings, here is a summary of the common

methodologies used in these studies.

¢ Cell Viability/Cytotoxicity Assay (CCK-8 Assay): Used to measure the antiproliferative effects of
celastrol and its combinations. Cells are cultured in 96-well plates, treated with compounds, and cell
viability is quantified using a CCK-8 kit, which measures the absorbance of a water-soluble formazan
dye. [2]

e Apoptosis Analysis: The induction of apoptosis is often confirmed by measuring the activation of
key effector caspases, such as caspase-3 and caspase-9, through Western blotting or activity
assays. [1]
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e Ferroptosis Detection: To confirm the induction of ferroptosis, studies measure specific markers
including:
o Intracellular Iron Levels: Using an Iron Assay Kit to detect ferrous iron (Fe2*) in cell lysates.
[2]
o Lipid Peroxidation: Measured by detecting Malondialdehyde (MDA) levels, a byproduct of
lipid peroxidation, using a commercial detection kit. [2]
o Cellular Antioxidant Capacity: Assessed by measuring total Glutathione Peroxidase (GSH-

Px) activity and total glutathione levels. [2]
¢ Molecular Docking: Software like Molecular Operating Environment (MOE) is used to predict the
binding mode and interactions between celastrol and its potential target proteins (e.g., GSTM1,
PRDX1). The protein structure is prepared, and the compound's structure is energy-minimized before
docking simulations are performed. [2] [4]

Mechanism of Action: Pathways for Synergy

Celastrol's synergy arises from its multi-target nature, simultaneously disrupting several key survival
mechanisms of cancer cells. The diagram below illustrates how celastrol targets different cellular processes

to enhance the effect of co-administered drugs.

Celastrol's Actions
Inhibition of Induction of Ferrontosis Inhibition of HSP90 Disruption of
Antioxidant Protein PRDX1 P & Co-chaperones YAP-TEAD Interaction

Destabilizes Inhibits

Elevates ROS Causes

Lipid_Peroxidation

Oncogenic Client

Proteins (e.q., HER2, Akl) Oncogenic_Transcription

Synergistic Outcome:
Enhanced Cancer Cell Death
Overcome Drug Resistance
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This multi-target mechanism allows celastrol to effectively sensitize cancer cells to the cytotoxic effects of

other drugs [2] [1] [5].

Key Challenges and Research Directions

Despite promising results, several challenges must be addressed before clinical translation [1] [3] [4]:

e Narrow Therapeutic Window: Celastrol has a narrow window between effective and toxic doses,
with side effects including hepatotoxicity and cardiotoxicity observed in some animal studies.

¢ Poor Pharmacokinetics: It has poor water solubility and low oral bioavailability, limiting its delivery
and efficacy.

e Strategies for Improvement: Current research focuses on developing celastrol derivatives (e.g.,
C29-modified derivatives, compound 19-048) with improved potency and selectivity, and advanced
nano/micro-delivery systems (e.g., albumin nanopatrticles) to enhance targeting and reduce off-
target toxicity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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